Cas no 2224246-06-2 (2-Chloro-3-[2-(4,5-dimethyl-1H-imidazol-2-yl)pyrrolidin-1-yl]sulfonylpyridine)

• Product Name: 2-Chloro-3-[2-(4,5-dimethyl-1H-imidazol-2-yl)pyrrolidin-1-yl]sulfonylpyridine
• CAS No: 2224246-06-2
• MF: C₁₄H₁₇ClN₄O₂S
• MW: 340.828380346298
• CID: 5410789
• PubChem ID: 136560590
• Update Time: 2025-10-28

2-Chloro-3-[2-(4,5-dimethyl-1H-imidazol-2-yl)pyrrolidin-1-yl]sulfonylpyridine Chemical and Physical Properties

Names and Identifiers

• EN300-26612041
• Z2900720742
• 2224246-06-2
• 2-chloro-3-{[2-(4,5-dimethyl-1H-imidazol-2-yl)pyrrolidin-1-yl]sulfonyl}pyridine
• AKOS034074872
• 2-Chloro-3-[2-(4,5-dimethyl-1H-imidazol-2-yl)pyrrolidin-1-yl]sulfonylpyridine

• Inchi： 1S/C14H17ClN4O2S/c1-9-10(2)18-14(17-9)11-5-4-8-19(11)22(20,21)12-6-3-7-16-13(12)15/h3,6-7,11H,4-5,8H2,1-2H3,(H,17,18)
• InChI Key： POYRWVADSQWZLY-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)S(N1CCCC1C1=NC(C)=C(C)N1)(=O)=O

Computed Properties

• Exact Mass: 340.0760747g/mol
• Monoisotopic Mass: 340.0760747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 87.3Ų

Additional information on 2-Chloro-3-[2-(4,5-dimethyl-1H-imidazol-2-yl)pyrrolidin-1-yl]sulfonylpyridine

Introduction to 2-Chloro-3-[2-(4,5-Dimethyl-1H-Imidazol-2-Yl)Pyrrolidin-1-Yl]Sulfonylpyridine (CAS No. 2224246-06-2)

The compound 2-Chloro-3-[2-(4,5-Dimethyl-1H-Imidazol-2-Yl)Pyrrolidin-1-Yl]Sulfonylpyridine, identified by the CAS registry number 2224246-06-2, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of sulfonylpyridines, which are known for their versatility in chemical reactions and their ability to form stable intermediates. The structure of this compound is characterized by a pyridine ring substituted with a sulfonyl group and a chloro group, along with a pyrrolidine moiety that is further substituted with an imidazole ring.

The synthesis of this compound involves a series of carefully designed multi-step reactions, including nucleophilic substitutions, cyclizations, and coupling reactions. The presence of the imidazole ring introduces unique electronic properties to the molecule, making it highly reactive under certain conditions. Recent studies have shown that this compound exhibits remarkable activity in catalytic processes, particularly in the field of organocatalysis. Its ability to act as a Lewis acid has been exploited in asymmetric catalysis, where it facilitates the formation of chiral centers in organic molecules with high enantioselectivity.

In terms of physical properties, 2-Chloro-3-[2-(4,5-Dimethyl-1H-Imidazol-2-Yl)Pyrrolidin-1-Yl]Sulfonylpyridine is typically a crystalline solid with a melting point around 180°C. Its solubility in common organic solvents such as dichloromethane and THF is moderate, which makes it suitable for use in various solution-phase reactions. The compound's stability under thermal and oxidative conditions has been thoroughly investigated, revealing that it maintains its integrity under mild reaction conditions but decomposes at elevated temperatures or in the presence of strong oxidizing agents.

Recent advancements in computational chemistry have enabled researchers to gain deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the sulfonyl group plays a critical role in stabilizing the molecule's transition states during catalytic cycles. Furthermore, density functional theory (DFT) studies have provided valuable information about the molecule's frontier molecular orbitals, which are essential for understanding its reactivity towards nucleophiles and electrophiles.

The application of this compound extends beyond catalysis. It has been explored as a potential building block in medicinal chemistry for the development of novel drug candidates. Its ability to form hydrogen bonds and its rigid structure make it an ideal candidate for designing bioactive molecules with specific pharmacokinetic properties. Recent research has focused on its role as an inhibitor of certain enzymes involved in metabolic pathways, demonstrating promising results in vitro.

In conclusion, 2-Chloro-3-[2-(4,5-Dimethyl-1H-Imidazol-2-Yl)Pyrrolidin-1-Yl]Sulfonylpyridine (CAS No. 2 strong>) is a versatile and intriguing compound with a wide range of applications in organic synthesis, catalysis, and drug discovery. Its unique structural features and reactivity make it a valuable tool for chemists and pharmacologists alike.